Cas no 24186-37-6 (1-chloro-5,6,7-trimethoxy-isoquinoline)

• Product Name: 1-chloro-5,6,7-trimethoxy-isoquinoline
• CAS No: 24186-37-6
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 1416860
• PubChem ID: 79020721
• Update Time: 2025-04-20

1-chloro-5,6,7-trimethoxy-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5,6,7-trimethoxy-isoquinoline
• LogP
• ISOQUINOLINE, 1-CHLORO-5,6,7-TRIMETHOXY
• 24186-37-6
• AKOS017558565
• 1-CHLORO-5,6,7-TRIMETHOXYISOQUINOLINE

• Inchi： 1S/C12H12ClNO3/c1-15-9-6-8-7(4-5-14-12(8)13)10(16-2)11(9)17-3/h4-6H,1-3H3
• InChI Key： WMEXGDBRVOKYDM-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=C(C=2C=CN=1)OC)OC)OC

Computed Properties

• Exact Mass: 253.05066
• Monoisotopic Mass: 253.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: 3

Experimental Properties

• Density: 1.264
• Boiling Point: 381.586°C at 760 mmHg
• Flash Point: 184.577°C
• Refractive Index: 1.583
• PSA: 40.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives